EINECS 264-176-2
EINECS 264-176-2
Brand Name:
Vulcanchem
CAS No.:
63450-66-8
VCID:
VC20838944
InChI:
InChI=1S/C32H34N2O4S/c1-25(35)33(27-16-7-6-8-17-27)22-12-5-4-9-19-30-32(2,3)31-28-18-11-10-15-26(28)20-21-29(31)34(30)23-13-14-24-39(36,37)38/h4-12,15-22H,13-14,23-24H2,1-3H3
SMILES:
CC(=O)N(C=CC=CC=CC1=[N+](C2=C(C1(C)C)C3=CC=CC=C3C=C2)CCCCS(=O)(=O)[O-])C4=CC=CC=C4
Molecular Formula:
C32H34N2O4S
Molecular Weight:
542.7 g/mol
EINECS 264-176-2
CAS No.: 63450-66-8
Cat. No.: VC20838944
Molecular Formula: C32H34N2O4S
Molecular Weight: 542.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 63450-66-8 |
|---|---|
| Molecular Formula | C32H34N2O4S |
| Molecular Weight | 542.7 g/mol |
| IUPAC Name | 4-[2-[(1E,3E,5E)-6-(N-acetylanilino)hexa-1,3,5-trienyl]-1,1-dimethylbenzo[e]indol-3-ium-3-yl]butane-1-sulfonate |
| Standard InChI | InChI=1S/C32H34N2O4S/c1-25(35)33(27-16-7-6-8-17-27)22-12-5-4-9-19-30-32(2,3)31-28-18-11-10-15-26(28)20-21-29(31)34(30)23-13-14-24-39(36,37)38/h4-12,15-22H,13-14,23-24H2,1-3H3 |
| Standard InChI Key | BIRXJKJWUZPHPJ-UHFFFAOYSA-N |
| Isomeric SMILES | CC(=O)N(/C=C/C=C/C=C/C1=[N+](C2=C(C1(C)C)C3=CC=CC=C3C=C2)CCCCS(=O)(=O)[O-])C4=CC=CC=C4 |
| SMILES | CC(=O)N(C=CC=CC=CC1=[N+](C2=C(C1(C)C)C3=CC=CC=C3C=C2)CCCCS(=O)(=O)[O-])C4=CC=CC=C4 |
| Canonical SMILES | CC(=O)N(C=CC=CC=CC1=[N+](C2=C(C1(C)C)C3=CC=CC=C3C=C2)CCCCS(=O)(=O)[O-])C4=CC=CC=C4 |
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